Cas no 2171970-10-6 (4-phenyl-1-oxa-5,8-diazaspiro5.5undecane)

• Product Name: 4-phenyl-1-oxa-5,8-diazaspiro5.5undecane
• CAS No: 2171970-10-6
• MF: C₁₄H₂₀N₂O
• MW: 232.321403503418
• CID: 6206739
• PubChem ID: 164663943
• Update Time: 2025-10-25

4-phenyl-1-oxa-5,8-diazaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 4-phenyl-1-oxa-5,8-diazaspiro5.5undecane
• EN300-1279046
• 2171970-10-6
• 4-phenyl-1-oxa-5,8-diazaspiro[5.5]undecane

• Inchi： 1S/C14H20N2O/c1-2-5-12(6-3-1)13-7-10-17-14(16-13)8-4-9-15-11-14/h1-3,5-6,13,15-16H,4,7-11H2
• InChI Key： OBNVJDMQQUWQCJ-UHFFFAOYSA-N
• SMILES： O1CCC(C2C=CC=CC=2)NC21CNCCC2

Computed Properties

• Exact Mass: 232.157563266g/mol
• Monoisotopic Mass: 232.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 33.3Ų

Additional information on 4-phenyl-1-oxa-5,8-diazaspiro5.5undecane

Exploring the Potential of 4-phenyl-1-oxa-5,8-diazaspiro[5.5]undecane (CAS No. 2171970-10-6) in Modern Research

The compound 4-phenyl-1-oxa-5,8-diazaspiro[5.5]undecane (CAS No. 2171970-10-6) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This spirocyclic compound features a distinctive 1-oxa-5,8-diazaspiro[5.5]undecane core, which is further functionalized with a phenyl group at the 4-position. Such structural characteristics make it a promising candidate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

In the context of current research trends, 4-phenyl-1-oxa-5,8-diazaspiro[5.5]undecane aligns with the growing interest in spirocyclic scaffolds for their ability to enhance molecular rigidity and improve binding affinity to biological targets. Researchers are increasingly exploring its potential in addressing neurodegenerative diseases, such as Alzheimer's and Parkinson's, where modulating specific neurotransmitter receptors is critical. Additionally, its heterocyclic framework offers opportunities for further derivatization, making it a versatile building block in medicinal chemistry.

The synthesis of CAS No. 2171970-10-6 typically involves multi-step organic reactions, including cyclization and functional group interconversion. Recent advancements in green chemistry have also prompted investigations into more sustainable synthetic routes, reducing the use of hazardous reagents. This aligns with the broader scientific community's focus on environmentally friendly methodologies, a topic frequently searched by professionals in the field.

Beyond pharmaceuticals, 4-phenyl-1-oxa-5,8-diazaspiro[5.5]undecane has potential applications in material science. Its spirocyclic structure contributes to thermal stability and unique electronic properties, making it a candidate for organic electronics and catalysis. Researchers are particularly interested in its role in designing high-performance polymers and ligands for metal-organic frameworks (MOFs), which are hot topics in contemporary materials research.

From a commercial perspective, the demand for CAS No. 2171970-10-6 is expected to rise as its applications become more evident. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic and industrial researchers. Keywords such as "buy 4-phenyl-1-oxa-5,8-diazaspiro[5.5]undecane" and "suppliers of spirocyclic compounds" are gaining traction in search engines, reflecting its growing relevance.

In conclusion, 4-phenyl-1-oxa-5,8-diazaspiro[5.5]undecane (CAS No. 2171970-10-6) represents a fascinating intersection of chemistry, biology, and materials science. Its multifunctional spirocyclic architecture opens doors to innovative research and development, addressing some of the most pressing challenges in modern science. As interest in targeted drug delivery and sustainable materials continues to grow, this compound is poised to play a pivotal role in shaping future breakthroughs.